Cas no 1803425-53-7 (2-Cyanobenzo[d]oxazole-4-acrylic acid)

• Product Name: 2-Cyanobenzo[d]oxazole-4-acrylic acid
• CAS No: 1803425-53-7
• MF: C₁₁H₆N₂O₃
• MW: 214.17694234848
• CID: 4819987
• Update Time: 2025-08-05

2-Cyanobenzo[d]oxazole-4-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyanobenzo[d]oxazole-4-acrylic acid

• Inchi： 1S/C11H6N2O3/c12-6-9-13-11-7(4-5-10(14)15)2-1-3-8(11)16-9/h1-5H,(H,14,15)/b5-4+
• InChI Key： PDVYCKXXBAGOFQ-SNAWJCMRSA-N
• SMILES： O1C(C#N)=NC2=C1C=CC=C2/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 1.8
• Topological Polar Surface Area: 87.1

Additional information on 2-Cyanobenzo[d]oxazole-4-acrylic acid

2-Cyanobenzo[d]oxazole-4-acrylic Acid: A Comprehensive Overview

The compound with CAS No. 1803425-53-7, commonly referred to as 2-Cyanobenzo[d]oxazole-4-acrylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science, pharmaceuticals, and advanced chemical synthesis. This compound is characterized by its unique structure, which combines a benzo[d]oxazole ring system with a cyano group and an acrylic acid moiety. The benzo[d]oxazole core is a heterocyclic aromatic compound, while the cyano group introduces electron-withdrawing properties, and the acrylic acid moiety provides reactivity for polymerization and other chemical transformations.

Recent studies have highlighted the potential of 2-Cyanobenzo[d]oxazole-4-acrylic acid in the development of advanced materials. Researchers have explored its use in creating stimuli-responsive polymers, which can change their properties in response to external stimuli such as light, temperature, or pH. The acrylic acid functionality allows for facile polymerization, enabling the creation of materials with tailored mechanical and optical properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that polymers derived from this compound exhibit excellent mechanical flexibility and high thermal stability, making them suitable for applications in flexible electronics and advanced coatings.

In addition to its role in materials science, 2-Cyanobenzo[d]oxazole-4-acrylic acid has shown promise in drug design and delivery systems. The benzo[d]oxazole ring system is known for its ability to act as a scaffold for bioactive molecules, while the cyano group can enhance the molecule's solubility and bioavailability. A 2022 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory activity, suggesting its potential as a lead compound for developing new therapeutic agents.

The synthesis of 2-Cyanobenzo[d]oxazole-4-acrylic acid involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole core. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have utilized transition metal catalysts to achieve higher yields and better selectivity in the formation of the desired product. These improvements not only enhance the scalability of the synthesis but also align with current trends toward sustainable chemical processes.

Another area of active research is the exploration of 2-Cyanobenzo[d]oxazole-4-acrylic acid as a building block for functional materials. Its ability to undergo various types of polymerization reactions makes it an attractive candidate for creating hybrid materials with unique properties. For instance, a 2023 study published in *Macromolecules* demonstrated that copolymers incorporating this compound exhibit enhanced electrical conductivity and mechanical strength, opening new possibilities for their use in energy storage devices and wearable electronics.

Despite its numerous advantages, the application of 2-Cyanobenzo[d]oxazole-4-acrylic acid is not without challenges. Issues such as scalability, cost-effectiveness, and long-term stability need to be addressed before it can be widely adopted in industrial settings. However, ongoing research efforts are focused on overcoming these limitations through innovative synthetic strategies and material design approaches.

In conclusion, 2-Cyanobenzo[d]oxazole-4-acrylic acid represents a versatile building block with significant potential across multiple disciplines. Its unique combination of structural features and functional groups makes it an invaluable tool for advancing materials science, drug discovery, and chemical synthesis. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in shaping future technological advancements.